Cas no 2171977-63-0 (5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171977-63-0
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5761916
• PubChem ID: 165782132
• Update Time: 2025-05-27

5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1593274
• 2171977-63-0
• [5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanol
• 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol

• Inchi： 1S/C9H17N3O/c1-4-8(5-2)12-7(3)9(6-13)10-11-12/h8,13H,4-6H2,1-3H3
• InChI Key： RLQYGVWVTHZRGA-UHFFFAOYSA-N
• SMILES： OCC1=C(C)N(C(CC)CC)N=N1

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol

5-Methyl-1-(Pentan-3-yl)-1H-1,2,3-Triazol-4-ylmethanol (CAS No. 2171977-63-0): A Comprehensive Overview

5-Methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171977-63-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological properties. The 5-methyl and pentan-3-yl substituents add complexity and functionality to the molecule, making it a valuable candidate for various applications in drug discovery and chemical synthesis.

The synthesis of 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful "click" chemistry approach that is widely used in the construction of complex molecules. This method provides high yields and excellent regioselectivity, making it an attractive choice for the preparation of this compound. Recent advancements in click chemistry have further refined the process, enabling more efficient and scalable synthesis routes.

In terms of its physical and chemical properties, 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol is a white crystalline solid with a melting point of approximately 85°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. The presence of the hydroxyl group (-OH) at the methanol position adds polarity to the molecule, enhancing its solubility in polar solvents.

The biological activities of 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol have been the subject of several recent studies. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its antimicrobial properties. Research has demonstrated that 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for developing new antibiotics to combat drug-resistant bacterial strains. Additionally, preliminary studies have indicated that it may have antifungal properties against common fungal pathogens such as Candida albicans.

In the context of drug discovery, 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol has been explored as a lead compound for developing new therapeutic agents. Its unique structure allows for easy functionalization through various chemical modifications, enabling the creation of analogs with enhanced biological activities or improved pharmacokinetic properties. For example, substituting different alkyl groups at the pentan-3-yl position or introducing additional functional groups at the 5-methyl position can significantly alter the compound's biological profile.

Furthermore, computational studies using molecular docking and molecular dynamics simulations have provided insights into the binding interactions of 5-methyl-1-(pentan-3-y)l)-1H-,2,-triazol--y-lmethanol with target proteins such as cyclooxygenase (COX) enzymes and bacterial cell wall synthesis enzymes. These studies have helped identify key residues involved in binding and have guided the rational design of more potent derivatives.

The safety profile of 5-methyl--(pentan--y)l)-H-,,-triazol--y-lmethanol has also been evaluated in preclinical studies. Toxicity assays conducted in cell lines and animal models have shown that this compound exhibits low cytotoxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-methyl--(pentan--y)l)-H-,,-triazol--y-lmethanol (CAS No. 2177-) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential and optimize its properties for various medical applications.